Cas no 3556-52-3 (3-fluoro-4-nitrobenzamide)
3-fluoro-4-nitrobenzamide structure
Product Name:3-fluoro-4-nitrobenzamide
CAS No:3556-52-3
MF:C7H5FN2O3
MW:184.124604940414
MDL:MFCD16658739
CID:1471430
PubChem ID:11423967
Update Time:2025-04-20
3-fluoro-4-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-4-nitrobenzamide
- CTK1B6847
- SureCN1937077
- 3-fluoro-4-nitro-benzamide
- Benzamide, 3-fluoro-4-nitro-
- AKOS011976478
- AGN-PC-008TTN
- 3-Fluor-4-nitro-benzamid
- CTK1B6847; SureCN1937077; 3-fluoro-4-nitro-benzamide; Benzamide, 3-fluoro-4-nitro-; AKOS011976478; AGN-PC-008TTN; 3-Fluor-4-nitro-benzamid;
- CKHYKLBLOPFXTB-UHFFFAOYSA-N
- MFCD16658739
- 3556-52-3
- EN300-70430
- DTXSID10465388
- SCHEMBL1937077
- AS-58649
-
- MDL: MFCD16658739
- Inchi: 1S/C7H5FN2O3/c8-5-3-4(7(9)11)1-2-6(5)10(12)13/h1-3H,(H2,9,11)
- InChI Key: CKHYKLBLOPFXTB-UHFFFAOYSA-N
- SMILES: FC1C=C(C(N)=O)C=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 184.02845
- Monoisotopic Mass: 184.02842019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 88.9Ų
Experimental Properties
- PSA: 86.23
3-fluoro-4-nitrobenzamide Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
3-fluoro-4-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019143642-5g |
3-Fluoro-4-nitrobenzamide |
3556-52-3 | 95% | 5g |
$780.00 | 2023-09-02 | |
| eNovation Chemicals LLC | D765082-250mg |
3-fluoro-4-nitrobenzaMide |
3556-52-3 | 95% | 250mg |
$190 | 2024-06-06 | |
| eNovation Chemicals LLC | D765082-1g |
3-fluoro-4-nitrobenzaMide |
3556-52-3 | 95% | 1g |
$295 | 2024-06-06 | |
| Enamine | EN300-70430-0.05g |
3-fluoro-4-nitrobenzamide |
3556-52-3 | 95% | 0.05g |
$42.0 | 2023-05-30 | |
| Enamine | EN300-70430-0.1g |
3-fluoro-4-nitrobenzamide |
3556-52-3 | 95% | 0.1g |
$62.0 | 2023-05-30 | |
| Enamine | EN300-70430-0.25g |
3-fluoro-4-nitrobenzamide |
3556-52-3 | 95% | 0.25g |
$89.0 | 2023-05-30 | |
| Enamine | EN300-70430-0.5g |
3-fluoro-4-nitrobenzamide |
3556-52-3 | 95% | 0.5g |
$140.0 | 2023-05-30 | |
| Enamine | EN300-70430-1.0g |
3-fluoro-4-nitrobenzamide |
3556-52-3 | 95% | 1g |
$180.0 | 2023-05-30 | |
| Enamine | EN300-70430-2.5g |
3-fluoro-4-nitrobenzamide |
3556-52-3 | 95% | 2.5g |
$315.0 | 2023-05-30 | |
| Enamine | EN300-70430-5.0g |
3-fluoro-4-nitrobenzamide |
3556-52-3 | 95% | 5g |
$540.0 | 2023-05-30 |
3-fluoro-4-nitrobenzamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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